Cas no 156694-05-2 (5,6-Quinolinediamine,1,2,3,4-tetrahydro-)

5,6-Quinolinediamine,1,2,3,4-tetrahydro- structure
156694-05-2 structure
Product name:5,6-Quinolinediamine,1,2,3,4-tetrahydro-
CAS No:156694-05-2
MF:C9H13N3
MW:163.219621419907
CID:107546
PubChem ID:22742466

5,6-Quinolinediamine,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5,6-Quinolinediamine,1,2,3,4-tetrahydro-
    • 1,2,3,4-tetrahydroquinoline-5,6-diamine
    • 5,6-Quinolinediamine, 1,2,3,4-tetrahydro-
    • 5,6-diaminotetrahydro-quinoline
    • SCHEMBL6780467
    • 156694-05-2
    • 5,6-diaminotetrahydroquinoline
    • VITFOUZEIGGWMI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H13N3/c10-7-3-4-8-6(9(7)11)2-1-5-12-8/h3-4,12H,1-2,5,10-11H2
    • InChI Key: VITFOUZEIGGWMI-UHFFFAOYSA-N
    • SMILES: NC1C=CC2NCCCC=2C=1N

Computed Properties

  • Exact Mass: 163.11109
  • Monoisotopic Mass: 163.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • PSA: 64.07

5,6-Quinolinediamine,1,2,3,4-tetrahydro- Related Literature

Recommend Articles

Recommended suppliers
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd